Cas no 781632-38-0 (Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate)

Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate Properties

Names and Identifiers

• Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
• methyl 3-[(1,3-dioxoisoindol-2-yl)methyl]benzoate
• MFCD06353849
• SCHEMBL1164954
• CS-0301960
• QQYVUYGZCDBGGW-UHFFFAOYSA-N
• Methyl 3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
• AB00727973-01
• Z18272068
• Methyl3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
• AKOS027276380
• 781632-38-0
• SB64916
• Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate
• 3-(1,3-Dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzoic acid methyl ester
• DB-230729
• +Expand

• MDL： MFCD06353849
• InChIKey： QQYVUYGZCDBGGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H13NO4/c1-22-17(21)12-6-4-5-11(9-12)10-18-15(19)13-7-2-3-8-14(13)16(18)20/h2-9H,10H2,1H3
• SMILES： COC(=O)C1=CC=CC(=C1)CN2C(=O)C3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 295.08445790g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 295.08445790g/mol
• Heavy Atom Count: 22
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 63.7Ų